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Compound of Interest

Ethyl 1-methyl-4-
Compound Name:

oxocyclohexanecarboxylate
CAS No.: 147905-77-9

Cat. No.: B182229

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 1-methyl-4-oxocyclohexanecarboxylate is a cyclic keto-ester of significant interest in
organic synthesis, serving as a versatile building block for the construction of more complex
molecular architectures. Its bifunctional nature, possessing both a ketone and an ester group,
allows for a wide range of chemical transformations, making it a valuable intermediate in the
synthesis of pharmaceuticals and other biologically active compounds. This technical guide
provides a comprehensive overview of its chemical properties, synthesis, and reactivity, with a
focus on detailed experimental protocols and data presentation for the scientific community.

IUPAC Name

The internationally recognized IUPAC name for this compound is ethyl 1-methyl-4-
oxocyclohexane-1-carboxylate.[1]
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Chemical and Physical Properties

A summary of the key physical and chemical properties of ethyl 1-methyl-4-
oxocyclohexanecarboxylate is presented below. These computed properties provide
essential information for its handling, purification, and use in chemical reactions.

Property Value Source
Molecular Formula C10H1603 PubChem[1]
Molecular Weight 184.23 g/mol PubChem[1]
Appearance Colorless to yellow liquid N/A

Boiling Point Not available N/A

Melting Point Not available N/A

Density Not available N/A
Solubility Not available N/A

Spectroscopic Data

Detailed spectroscopic data is crucial for the unambiguous identification and characterization of
ethyl 1-methyl-4-oxocyclohexanecarboxylate. While complete spectral data is not readily
available in all public databases, the following provides an overview of expected spectral
features.

'H and **C NMR Spectroscopy

The proton and carbon-13 Nuclear Magnetic Resonance (NMR) spectra are fundamental for
structural elucidation. While specific chemical shifts and coupling constants can vary slightly
depending on the solvent and instrument, the following are the expected resonances for the
key functional groups. A related compound, ethyl 4-methyl-2-oxocyclohexanecarboxylate, has
been characterized by *H and 13C NMR.[2]

Expected *H NMR Resonances:

o Ethyl group: A quartet (CHz) and a triplet (CHs).
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e Cyclohexane ring protons: A series of multiplets in the aliphatic region.

o Methyl group (at C1): A singlet.

Expected 3C NMR Resonances:

Carbonyl group (ketone): A resonance in the downfield region (typically >200 ppm).

Carbonyl group (ester): A resonance around 170-180 ppm.

Quaternary carbon (C1): Aresonance in the aliphatic region.

Ethyl group carbons: Two distinct resonances.

Cyclohexane ring carbons: Multiple resonances in the aliphatic region.

Methyl group carbon: A resonance in the upfield aliphatic region.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for identifying the functional groups present in a
molecule. The IR spectrum of ethyl 1-methyl-4-oxocyclohexanecarboxylate is expected to
show strong absorption bands characteristic of the ketone and ester functionalities. The IR
spectrum of the related ethyl methyl ketone shows a strong carbonyl peak around 1715 cm~1,
while cyclohexane exhibits C-H stretching and bending vibrations.[3] For ethyl 4-
oxocyclohexanecarboxylate, a strong absorption band for the C=0 stretch of the ketone is
expected, alongside the characteristic C=0 stretch of the ethyl ester.

Expected IR Absorption Bands:

C=0 stretch (ketone): Strong absorption around 1715 cm~1.

C=0 stretch (ester): Strong absorption around 1735 cm~1.

C-O stretch (ester): Strong absorption in the 1300-1000 cm~1 region.

C-H stretch (aliphatic): Absorption in the 3000-2850 cm~1 region.
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Synthesis and Reactivity

Ethyl 1-methyl-4-oxocyclohexanecarboxylate is a valuable synthetic intermediate. Its
synthesis and subsequent reactions are central to its utility in organic chemistry.

Synthesis

A common and logical approach to the synthesis of ethyl 1-methyl-4-
oxocyclohexanecarboxylate involves the alkylation of the corresponding enolate of ethyl 4-
oxocyclohexanecarboxylate with a methylating agent.

Synthetic Pathway: Alkylation of Ethyl 4-oxocyclohexanecarboxylate

Ethyl 4-oxocyclohexanecarboxylate

ase (e.g., LDA)

Enolate Intermediate Methyl Iodide (CH3I)

N2 Reaction

Ethyl 1-methyl-4-oxocyclohexanecarboxylate

Click to download full resolution via product page
Caption: Synthesis of the target molecule via enolate alkylation.
Experimental Protocol: Alkylation of Ethyl 4-oxocyclohexanecarboxylate with Methyl lodide
This protocol is based on general procedures for the a-alkylation of B-keto esters.

» Preparation of the Reaction Vessel: A flame-dried, three-necked round-bottom flask
equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel is charged with a
solution of a strong, non-nucleophilic base such as lithium diisopropylamide (LDA) in an
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anhydrous aprotic solvent like tetrahydrofuran (THF). The flask is cooled to -78 °C in a dry
ice/acetone bath.

e Enolate Formation: A solution of ethyl 4-oxocyclohexanecarboxylate in anhydrous THF is
added dropwise to the LDA solution at -78 °C. The reaction mixture is stirred at this
temperature for a specified time to ensure complete enolate formation.

» Alkylation: Methyl iodide is then added dropwise to the reaction mixture. The reaction is
allowed to proceed at -78 °C for a period and then gradually warmed to room temperature.

o Work-up: The reaction is quenched by the addition of a saturated aqueous solution of
ammonium chloride. The aqueous layer is extracted with an organic solvent such as ethyl
acetate. The combined organic layers are washed with brine, dried over anhydrous sodium
sulfate, and the solvent is removed under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel to yield
pure ethyl 1-methyl-4-oxocyclohexanecarboxylate.

Key Reactions

The presence of both a ketone and an ester group allows for a variety of subsequent
transformations.

Reaction Pathways
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Reactions at the Ketone Reactions at the Ester
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Caption: Potential reactions at the ketone and ester functionalities.
Experimental Protocol: Reduction of the Ketone with Sodium Borohydride
This procedure describes the selective reduction of the ketone in the presence of the ester.

o Reaction Setup: Ethyl 1-methyl-4-oxocyclohexanecarboxylate is dissolved in a protic
solvent such as methanol or ethanol in a round-bottom flask equipped with a magnetic
stirrer.

¢ Reduction: The solution is cooled in an ice bath, and sodium borohydride is added portion-
wise. The reaction mixture is stirred at 0 °C and then allowed to warm to room temperature.

o Work-up: The reaction is quenched by the slow addition of water or a dilute acid. The solvent
is removed under reduced pressure, and the aqueous residue is extracted with an organic
solvent.

 Purification: The combined organic extracts are dried and concentrated to give the crude
product, which can be further purified by chromatography to yield ethyl 1-methyl-4-
hydroxycyclohexanecarboxylate.
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Conclusion

Ethyl 1-methyl-4-oxocyclohexanecarboxylate is a valuable synthetic intermediate with
diverse applications in organic synthesis. This guide has provided a detailed overview of its
properties, synthesis, and reactivity, including experimental considerations. The presented
information is intended to support researchers and scientists in the effective utilization of this
compound in their synthetic endeavors. Further research to fully characterize its spectroscopic
properties and explore its utility in novel synthetic pathways is encouraged.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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